1'-((3-fluoro-4-methoxyphenyl)sulfonyl)-3H-spiro[isobenzofuran-1,3'-piperidin]-3-one

• IUPAC Name: 1'-(3-fluoro-4-methoxyphenyl)sulfonylspiro[2-benzofuran-3,3'-piperidine]-1-one
• InChI: InChI=1S/C19H18FNO5S/c1-25-17-8-7-13(11-16(17)20)27(23,24)21-10-4-9-19(12-21)15-6-3-2-5-14(15)18(22)26-19/h2-3,5-8,11H,4,9-10,12H2,1H3
• InChI Key: QQSUWXLHMCVECV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCCC3(C2)C4=CC=CC=C4C(=O)O3)F
• Molecular Formula: C19H18FNO5S
• Molecular Weight: 391.4 g/mol

Description

The compound “1’-((3-fluoro-4-methoxyphenyl)sulfonyl)-3H-spiro[isobenzofuran-1,3’-piperidin]-3-one” is a complex organic molecule. It contains a spiro[isobenzofuran-1,3’-piperidin] core, which is a type of spirocyclic compound (a compound with two or more rings that share a single atom). The molecule also contains a sulfonyl group (-SO2-) and a methoxy group (-OCH3), both attached to a fluorinated phenyl ring.

Molecular Structure Analysis

The molecular structure of this compound would be expected to show the characteristic features of its functional groups. The spirocyclic core would likely show a rigid, three-dimensional structure. The sulfonyl group would be expected to show strong S=O double bonds, and the methoxy group would likely contribute electron density to the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the sulfonyl and methoxy groups in this compound might increase its polarity compared to a similar compound without these groups.

Scientific Research Applications

Sigma Ligands with Subnanomolar Affinity

Research has explored derivatives of this compound as sigma ligands, highlighting their affinity and selectivity for sigma 2 binding sites. These studies have elucidated structural factors that govern sigma 1/sigma 2 affinity and selectivity, revealing that the N-substituent plays a crucial role in determining both affinity and selectivity for sigma binding sites. Compounds with medium-sized N-substituents exhibited potent but unselective affinity, while modifications increasing the chain length and lipophilicity of the N-substituent resulted in compounds with high affinity for sigma 2 binding sites and selectivity over sigma 1 binding sites. Substituents in the benzene ring primarily affected affinity for sigma 1 binding sites, with specific positions and types of substituents leading to high sigma 2 affinity and low sigma 1 affinity, making these compounds potentially useful in neuropharmacology and as tools for studying sigma receptor function (Moltzen, Perregaard, & Meier, 1995).

Potential CNS Agents

Another line of investigation has focused on the synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] as potential central nervous system (CNS) agents. Studies have identified compounds within this class that are more potent than chlorpromazine in certain animal models and have explored their activity in inhibiting various behaviors indicative of CNS depressant effects. These compounds have shown promise as neuroleptics due to their activity profiles, which include potent inhibition of specific animal behaviors without nonselective dopamine-receptor blocking effects, suggesting potential applications in treating CNS disorders (Allen et al., 1978).

Analytical and Synthetic Applications

Further research has been conducted on the synthetic and analytical applications of derivatives of this compound. For example, studies have explored the synthesis of spirosteroidal thiazolidinone derivatives with potential antimicrobial activities, demonstrating the versatility of this chemical scaffold in creating compounds with varied biological activities. These compounds have shown efficacy against pathogenic bacteria and fungi, indicating their potential as antimicrobial agents. Additionally, the voltammetric behavior of these compounds has been studied, highlighting their possible use in analytical chemistry for the detection and quantification of specific ions in environmental samples (Makki, Alfooty, Abdel-Rahman, & El-Shahawi, 2016).

Mechanism of Action

Mode of Action

The presence of a 3-fluoro-4-methoxyphenyl group suggests that it may interact with its targets through hydrogen bonding or pi-stacking interactions .

Biochemical Pathways

Without specific information on the compound’s targets, it’s challenging to determine the exact biochemical pathways it affects. Compounds with similar structures have been used in suzuki–miyaura coupling reactions, suggesting that it may play a role in carbon-carbon bond formation .

Result of Action

Without knowledge of its specific targets and mode of action, it’s difficult to predict its potential effects .

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. For example, many sulfonyl-containing compounds are irritants, and some are harmful if swallowed.

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it shows promising biological activity, it might be studied further as a potential drug candidate.